Cas no 400625-57-2 (D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-)

• Product Name: D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-
• CAS No: 400625-57-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 325710
• PubChem ID: 53396012
• Update Time: 2025-04-19

D-Glutamic acid,4-(2-thienylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-
• (2R,4R)-2-AMINO-4-THIOPHEN-2-YLMETHYL-PENTANEDIOIC ACID
• (4S)-4-(Thiophen-2-ylmethyl)-D-glutamic acid
• 2-amino-4-(thiophen-2-ylmethyl)pentanedioic acid
• (2R,4R)-2-amino-4-(thiophen-2-ylmethyl)pentanedioic Acid
• (2R,4R)-4-(thiophen-2-ylmethyl)glutamicacid
• (2s,4r)-2-amino-4-thiophen-2-ylmethyl-pentanedioic acid
• (4r)-4-(thiophen-2-ylmethyl)-l-glutamic acid
• 4-[(Thiophen-2-yl)methyl]glutamic acid
• DTXSID40694225
• A13024
• 400625-57-2

• Inchi： 1S/C10H13NO4S/c11-8(10(14)15)5-6(9(12)13)4-7-2-1-3-16-7/h1-3,6,8H,4-5,11H2,(H,12,13)(H,14,15)
• InChI Key： QPCTVZJQDKALPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 456.4°C at 760 mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.608
• PSA: 128.86000
• LogP: 1.49370